Cas no 64652-10-4 (10-hydroxy-8,8-dimethyl-8H-pyrano[3,2-g]chromen-2-one)

• Product Name: 10-hydroxy-8,8-dimethyl-8H-pyrano[3,2-g]chromen-2-one
• CAS No: 64652-10-4
• MF: C₁₄H₁₂O₄
• MW: 244.242684364319
• CID: 2025246
• PubChem ID: 85917591
• Update Time: 2025-04-21

10-hydroxy-8,8-dimethyl-8H-pyrano[3,2-g]chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 10-hydroxy-8,8-dimethyl-8H-pyrano[3,2-g]chromen-2-one
• demethylluvangetin
• AKOS040761606
• 64652-10-4
• 10-hydroxy-2,2-dimethylpyrano[3,2-g]chromen-8-one
• PCA65210
• CS-0149628

• Inchi： 1S/C14H12O4/c1-14(2)6-5-9-7-8-3-4-10(15)17-12(8)11(16)13(9)18-14/h3-7,16H,1-2H3
• InChI Key： IJOQSHYTDUMDRC-UHFFFAOYSA-N
• SMILES： O1C2C(=C3C(C=CC(=O)O3)=CC=2C=CC1(C)C)O

Computed Properties

• Exact Mass: 244.07355886g/mol
• Monoisotopic Mass: 244.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Color/Form: Powder

10-hydroxy-8,8-dimethyl-8H-pyrano[3,2-g]chromen-2-one Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Linear pyranocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Pyranocoumarins Linear pyranocoumarins